Cas no 1172763-48-2 (4-nitro-1-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole)

• Product Name: 4-nitro-1-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole
• CAS No: 1172763-48-2
• MF: C₉H₈F₃N₅O₂
• MW: 275.187331199646
• MDL: MFCD09468206
• CID: 3158713
• PubChem ID: 25247418
• Update Time: 2025-05-19

4-nitro-1-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)-1H-pyrazole
• 4-nitro-1-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole
• 4-nitro-1-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole
• CS-0270827
• 1-[2-(4-nitropyrazol-1-yl)ethyl]-3-(trifluoromethyl)pyrazole
• 4-nitro-1-{2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl}pyrazole
• EN300-230927
• STK351167
• 1172763-48-2
• 4-Nitro-1-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole
• AKOS005167434

• MDL： MFCD09468206
• Inchi： 1S/C9H8F3N5O2/c10-9(11,12)8-1-2-15(14-8)3-4-16-6-7(5-13-16)17(18)19/h1-2,5-6H,3-4H2
• InChI Key： JPHSBINPTBPZEF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCN2C=C(C=N2)[N+](=O)[O-])N=1)(F)F

Computed Properties

• Exact Mass: 275.06300900Da
• Monoisotopic Mass: 275.06300900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 4-nitro-1-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1H-pyrazole

Chemical Characterization and Biological Relevance of 4-Nitro-1-{2-[3-(Trifluoromethyl)-1H-Pyrazol-1-Yl]Ethyl}-1H-Pyrazole (CAS No. 1172763-48-2)

4-nitro-1-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole (CAS No. 1172763-48-2) represents a structurally complex heterocyclic compound with a dual pyrazole scaffold. The molecule features a trifluoromethyl group (CF₃) at the 3-position of one pyrazole ring, while the nitro substituent (-NO₂) is positioned at the 4-position of the second pyrazole core. This unique combination of electron-withdrawing groups—nitro and trifluoromethyl—confers distinct electronic and steric properties, making it a subject of interest in medicinal chemistry and materials science.

The pyrazole ring system is a well-established pharmacophore in drug discovery, known for its ability to modulate enzyme activity and receptor interactions. In this compound, the presence of two pyrazole rings linked via an ethyl bridge introduces additional conformational flexibility, potentially enhancing molecular recognition at biological targets. Recent studies on pyrazole-based derivatives highlight their utility in developing anti-inflammatory agents, where the nitro group may act as a redox-active moiety to modulate oxidative stress pathways.

Structural analysis reveals that the trifluoromethyl-substituted pyrazole serves as a privileged scaffold in modern pharmaceutical research. The CF₃ group is renowned for its lipophilicity-enhancing effects and metabolic stability, which are critical for optimizing drug-like properties such as bioavailability and half-life. When combined with the nitro functionality, this compound may exhibit dual pharmacological profiles: one derived from the inherent activity of pyrazoles and another from the redox-sensitive nature of nitroaromatics.

Synthetic approaches to this compound typically involve multistep organic reactions, including transition-metal-catalyzed cross-couplings for introducing the trifluoromethyl group. The formation of the ethyl linker between pyrazole rings requires precise control over regioselectivity to ensure correct positioning of functional groups. Advanced purification techniques such as high-performance liquid chromatography (HPLC) are essential to isolate pure samples for downstream applications.

In the context of materials science, compounds like 4-nitro-1-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole are being explored for their potential in nonlinear optical materials due to their conjugated π-electron systems. The strategic placement of electron-withdrawing groups enhances charge transfer characteristics, which could be leveraged in optoelectronic devices or sensor technologies.

Biological screening data from recent studies suggest that similar structures exhibit moderate inhibitory activity against cyclooxygenase (COX) enzymes, key players in inflammation pathways. The nitro group's ability to undergo reduction under physiological conditions may generate reactive intermediates that interfere with oxidative stress signaling cascades—a mechanism increasingly targeted in chronic disease management.

Computational modeling has further elucidated the molecular dynamics of this compound, revealing that the trifluoromethyl-pyrazole motif adopts a planar conformation when bound to protein targets. This planarity enhances π-stacking interactions with aromatic amino acid residues in enzyme active sites, potentially improving binding affinity compared to non-fluorinated analogs.

The development pipeline for such compounds often includes structure-activity relationship (SAR) studies to optimize substituent positions and electronic effects. For instance, replacing the nitro group with other electron-withdrawing moieties (e.g., cyano or trifluoromethoxy) could fine-tune redox properties while maintaining core pharmacophore integrity.

In agricultural chemistry applications, derivatives containing both pyrazole rings and halogenated substituents have shown promise as herbicidal agents by inhibiting key metabolic enzymes in plant cells. The dual-ring architecture may allow for broader spectrum activity through multiple modes of action.

Analytical characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming structural details like regiochemistry at each pyrazole ring position. These methods also help monitor synthetic yields during process optimization phases.

The environmental impact assessment for compounds like this focuses on biodegradability patterns influenced by fluorinated substituents. While CF₃ groups enhance chemical stability, they can also affect persistence characteristics—a factor requiring careful evaluation during application development stages.

Current research directions include evaluating prodrug strategies where the nitro group serves as a masked functionality that activates under specific enzymatic conditions within target tissues. This approach could improve therapeutic index by reducing systemic toxicity while maintaining local efficacy concentrations.

Clinical translation efforts depend heavily on preclinical data demonstrating safety profiles across multiple species models. Pharmacokinetic studies must address potential interactions between fluorinated moieties and hepatic metabolism pathways involving cytochrome P450 enzymes.

In summary, 4-nitro-1-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole exemplifies how strategic incorporation of functional groups can create multifunctional molecules with diverse applications spanning pharmaceuticals, agrochemicals, and advanced materials domains through its unique combination of pyrazole cores, nitro substituents, and trifluoromethyl moieties.